Cas no 39658-47-4 (N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide)

N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide structure
39658-47-4 structure
Product Name:N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide
CAS No:39658-47-4
MF:C8H10N2O2
MW:166.177201747894
CID:1111949
PubChem ID:54303828
Update Time:2025-04-20

N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[5-(hydroxymethyl)-2-pyridinyl]-Acetamide
    • N-[5-(Hydroxymethyl)-2-pyridinyl]acetamide
    • SCHEMBL3306300
    • N-[5-(hydroxymethyl)pyridin-2-yl]acetamide
    • DTXSID801267970
    • 39658-47-4
    • SGBVTSMREKMKRA-UHFFFAOYSA-N
    • Inchi: 1S/C8H10N2O2/c1-6(12)10-8-3-2-7(5-11)4-9-8/h2-4,11H,5H2,1H3,(H,9,10,12)
    • InChI Key: SGBVTSMREKMKRA-UHFFFAOYSA-N
    • SMILES: OCC1=CN=C(C=C1)NC(C)=O

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 62.2Ų
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